Cas no 4362-71-4 (6-methyl-1,2-oxathiane 2,2-dioxide)

6-methyl-1,2-oxathiane 2,2-dioxide structure
4362-71-4 structure
Product Name:6-methyl-1,2-oxathiane 2,2-dioxide
CAS No:4362-71-4
MF:C5H10O3S
MW:150.196100711823
CID:929108
PubChem ID:345589
Update Time:2025-04-19

6-methyl-1,2-oxathiane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-1,2-oxathiane 2,2-dioxide
    • 6-methyloxathiane 2,2-dioxide
    • NSC-403291
    • SCHEMBL11751682
    • NSC403291
    • 4362-71-4
    • DTXSID30323178
    • Inchi: 1S/C5H10O3S/c1-5-3-2-4-9(6,7)8-5/h5H,2-4H2,1H3
    • InChI Key: CVCDRAUQCCAINK-UHFFFAOYSA-N
    • SMILES: S1(CCCC(C)O1)(=O)=O

Computed Properties

  • Exact Mass: 150.0351
  • Monoisotopic Mass: 150.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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